Cas no 1808936-61-9 (5-(Hydroxymethyl)tetrahydropyrimidin-2(1H)-one)

• Product Name: 5-(Hydroxymethyl)tetrahydropyrimidin-2(1H)-one
• CAS No: 1808936-61-9
• MF: C₅H₁₀N₂O₂
• MW: 130.145101070404
• CID: 5141002
• PubChem ID: 121207014
• Update Time: 2026-03-03

5-(Hydroxymethyl)tetrahydropyrimidin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone, tetrahydro-5-(hydroxymethyl)-
• 5-(hydroxymethyl)tetrahydropyrimidin-2(1H)-one
• SCHEMBL25421788
• DB-388610
• F2147-2778
• G72400
• 5-(hydroxymethyl)-1,3-diazinan-2-one
• Tetrahydro-5-(hydroxymethyl)-2(1H)-pyrimidinone
• 1808936-61-9
• AKOS026716007
• 5-(Hydroxymethyl)tetrahydropyrimidin-2(1H)-one

• Inchi： 1S/C5H10N2O2/c8-3-4-1-6-5(9)7-2-4/h4,8H,1-3H2,(H2,6,7,9)
• InChI Key： ASIKEEIKJJQPQL-UHFFFAOYSA-N
• SMILES： C1(=O)NCC(CO)CN1

Computed Properties

• Exact Mass: 130.074227566g/mol
• Monoisotopic Mass: 130.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 61.4Ų

Additional information on 5-(Hydroxymethyl)tetrahydropyrimidin-2(1H)-one

Introduction to 5-(Hydroxymethyl)tetrahydropyrimidin-2(1H)-one (CAS No. 1808936-61-9)

5-(Hydroxymethyl)tetrahydropyrimidin-2(1H)-one, with the chemical identifier CAS No. 1808936-61-9, is a significant compound in the field of pharmaceutical chemistry and drug discovery. This heterocyclic organic molecule has garnered attention due to its structural properties and potential biological activities. The presence of both a hydroxymethyl group and a tetrahydropyrimidin core makes it a versatile scaffold for medicinal chemists, enabling modifications that can enhance its pharmacological profile.

The compound belongs to the tetrahydropyrimidine class, which is well-documented for its role in various biological processes and as a key component in numerous therapeutic agents. The hydroxymethyl substituent at the 5-position introduces hydrophilicity, which can influence solubility, bioavailability, and metabolic stability—critical factors in drug development. This feature makes 5-(Hydroxymethyl)tetrahydropyrimidin-2(1H)-one a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have facilitated the design of novel derivatives of this compound. Researchers have leveraged these techniques to predict binding affinities and interactions with biological targets, such as enzymes and receptors. For instance, studies suggest that modifications at the tetrahydropyrimidin-2(1H)-one core can lead to compounds with improved selectivity for certain therapeutic pathways, particularly in oncology and anti-inflammatory applications.

In the realm of drug discovery, the synthesis of 5-(Hydroxymethyl)tetrahydropyrimidin-2(1H)-one has been optimized using modern synthetic methodologies. Advances in catalytic processes have enabled more efficient and scalable production, reducing costs and environmental impact. These improvements align with the broader industry trend toward green chemistry principles, ensuring that promising compounds like this one can be developed sustainably.

The pharmacological potential of 5-(Hydroxymethyl)tetrahydropyrimidin-2(1H)-one has been explored in several preclinical studies. Notably, derivatives of this scaffold have shown promise in inhibiting key enzymes involved in cancer metabolism. By targeting pathways such as glycolysis or glutaminolysis, these compounds may offer new therapeutic strategies for treating tumors that rely on altered metabolic processes. Such findings underscore the importance of heterocyclic compounds like this one in addressing unmet medical needs.

Furthermore, the structural flexibility of 5-(Hydroxymethyl)tetrahydropyrimidin-2(1H)-one allows for diverse functionalization, enabling the creation of libraries of analogs for high-throughput screening. This approach has been instrumental in identifying lead compounds with enhanced efficacy and reduced toxicity. The integration of artificial intelligence (AI) into drug discovery pipelines has accelerated this process by predicting optimal modifications based on vast datasets of chemical and biological information.

The compound’s role in addressing neurological disorders has also been investigated. Preliminary research indicates that derivatives of 5-(Hydroxymethyl)tetrahydropyrimidin-2(1H)-one may interact with neurotransmitter systems relevant to conditions such as Alzheimer’s disease or Parkinson’s disease. By modulating these systems, potential treatments could be developed to mitigate cognitive decline or motor dysfunction associated with these conditions.

Regulatory considerations are another critical aspect when evaluating compounds like 5-(Hydroxymethyl)tetrahydropyrimidin-2(1H)-one for clinical use. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized derivatives meet stringent quality standards before advancing to human trials. Collaborative efforts between academic institutions and pharmaceutical companies have streamlined these processes, expediting the transition from bench research to market-ready therapeutics.

The future directions for research on 5-(Hydroxymethyl)tetrahydropyrimidin-2(1H)-one include exploring its role in infectious diseases. Emerging evidence suggests that certain tetrahydropyrimidine derivatives exhibit antiviral or antibacterial properties by interfering with essential microbial pathways. Such discoveries could provide novel tools for combating resistant strains or neglected tropical diseases where existing treatments are limited.

In conclusion, 5-(Hydroxymethyl)tetrahydropyrimidin-2(1H)-one (CAS No. 1808936-61-9) represents a compelling area of investigation within pharmaceutical chemistry. Its unique structural features, combined with recent advancements in synthetic biology and AI-driven drug design, position it as a valuable scaffold for developing next-generation therapeutics across multiple disease domains. Continued exploration will likely uncover additional applications, reinforcing its significance in modern medicine.